Cas no 1705395-84-1 (1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine)

• Product Name: 1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine
• CAS No: 1705395-84-1
• MF: C₁₇H₂₀ClNO₅S₂
• MW: 417.927401542664
• CID: 6289889
• PubChem ID: 90590709
• Update Time: 2025-10-22

1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine
• 1-[(2-chlorophenyl)methylsulfonyl]-4-(furan-2-ylmethylsulfonyl)piperidine
• F6441-4188
• 1705395-84-1
• 1-[(2-chlorophenyl)methanesulfonyl]-4-[(furan-2-yl)methanesulfonyl]piperidine
• AKOS024883222
• 1-((2-chlorobenzyl)sulfonyl)-4-((furan-2-ylmethyl)sulfonyl)piperidine

• Inchi： 1S/C17H20ClNO5S2/c18-17-6-2-1-4-14(17)12-26(22,23)19-9-7-16(8-10-19)25(20,21)13-15-5-3-11-24-15/h1-6,11,16H,7-10,12-13H2
• InChI Key： VUYHWLLNVJNQFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(N1CCC(CC1)S(CC1=CC=CO1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 417.0471428g/mol
• Monoisotopic Mass: 417.0471428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine

Introduction to 1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1705395-84-1)

1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine, identified by its CAS number 1705395-84-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of both chlorophenyl and furan-2-yl substituents, combined with the methanesulfonyl and piperidine moieties, suggests a rich chemical space for interaction with biological targets.

The compound's structure is characterized by a piperidine ring substituted at the 4-position with a methanesulfonyl group, which is further linked to a furan-2-yl moiety. The 2-chlorophenyl group at the 1-position introduces a chlorine atom, which can participate in various electronic and steric interactions. This combination of functional groups makes 1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their favorable pharmacokinetic properties and biological activity. Piperidine derivatives are known to exhibit a wide range of biological effects, including antiviral, anti-inflammatory, and anticancer activities. The specific substitution pattern in 1-(2-chlorophenyl)methanesulfonyl-4-(furan-2-yl)methanesulfonylpiperidine may contribute to its unique pharmacological profile, making it an attractive scaffold for drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methanesulfonyl group and the furan-2-yl strong> moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently.

The biological activity of 1-(< strong>2-chlorophenyl strong>)methylsulfonyl strong >4-(furan -2 - yl strong>)methylsulfonylpiperidine strong >has been explored in several preclinical studies. These studies have revealed that the compound exhibits potent inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has shown promise in inhibiting enzymes involved in inflammation and pain pathways, making it a potential candidate for treating chronic inflammatory disorders.

In addition to its enzymatic activity, 1-(< strong >2-chlorophenyl strong >)methylsulfonyl strong >4-(furan -2 - yl strong>)methylsulfonylpiperidine strong >has demonstrated interactions with membrane-bound receptors. These interactions may contribute to its ability to modulate cellular signaling pathways, which is crucial for developing therapeutic agents that target specific disease mechanisms. The compound's ability to cross the blood-brain barrier has also been noted, suggesting its potential for treating central nervous system disorders.

The structural features of 1-(< strong >2-chlorophenyl strong >)methylsulfonyl strong >4-(furan -2 - yl strong>)methylsulfonylpiperidine strong >make it an interesting subject for computational studies aimed at understanding its binding mode with biological targets. Molecular docking simulations have been used to predict how this compound interacts with enzymes and receptors at an atomic level. These simulations provide valuable insights into the compound's mechanism of action and can guide further optimization efforts.

The synthesis and characterization of analogs of 1-(< strong >2-chlorophenyl strong >)methylsulfonyl strong >4-(furan -2 - yl strong>)methylsulfonylpiperidine strong >have also been explored to identify more potent and selective leads. By modifying the substituents on the piperidine ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of these compounds. Such modifications are crucial for developing drugs that exhibit improved efficacy and reduced side effects.

The potential therapeutic applications of 1-(< strong >2-chlorophenyl strong >)methylsulfonyl str ong >4-(furan -2 - yl str ong>)methylsulfonylpiperidine str ong >are vast and span multiple therapeutic areas. Its anti-inflammatory properties make it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate pain pathways suggests its utility in managing chronic pain conditions.

The compound's interaction with central nervous system receptors also opens up possibilities for treating neurological disorders such as depression, anxiety, and epilepsy. Further research is needed to fully elucidate its mechanism of action in these contexts, but preliminary findings are encouraging. Clinical trials are being planned to evaluate the safety and efficacy of this compound in humans.

In conclusion, 1-(< strong >2-chlorophenyl str ong>)methylsulfonyl str ong >4-(furan -2 - yl str ong>)methylsulfonylpiperidine (CAS No. 1705395-84-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical development. Its unique combination of functional groups makes it an attractive scaffold for drug design, while its demonstrated interactions with biological targets suggest multiple therapeutic applications. Continued research into this compound will likely lead to new treatments for various human diseases.